Cas no 16874-06-9 (L-Glutamic acid,1,5-bis(1,1-dimethylethyl) ester)

L-Glutamic acid,1,5-bis(1,1-dimethylethyl) ester is a protected derivative of L-glutamic acid, where the carboxyl groups are esterified with tert-butyl groups. This modification enhances stability and solubility in organic solvents, making it valuable for peptide synthesis and other applications requiring controlled reactivity. The tert-butyl ester groups act as protecting groups, preventing unwanted side reactions during chemical transformations while allowing selective deprotection under mild acidic conditions. Its high purity and well-defined structure ensure consistent performance in synthetic workflows. This compound is particularly useful in medicinal chemistry and bioconjugation, where precise functional group manipulation is critical.

L-Glutamic acid,1,5-bis(1,1-dimethylethyl) ester structure

16874-06-9 structure

Product Name:L-Glutamic acid,1,5-bis(1,1-dimethylethyl) ester

CAS No:16874-06-9

MF:C₁₃H₂₅NO₄

MW:259.341904401779

CID:154250

PubChem ID:208637

Update Time:2025-05-28

L-Glutamic acid,1,5-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

- L-Glutamic acid,1,5-bis(1,1-dimethylethyl) ester
- Bis(tert-butyl) L-glutamate
- L-glutamic acid di-tert-butyl ester
- L-GLUTAMIC ACID DI-TERT-BUTYLESTER DIBENZENESULFIMIDE SALT
- di-tert-butyl glutamate
- di-tert-butyl L-glutamate
- Einecs 240-900-2
- a,g-Di-tert-butyl L-g
- GlutaMic acid, di-tert-butyl ester (6CI)
- L-Glutamic acid bis(1,1-dimethylethyl) ester
- GlutaMic acid, di-tert-butyl ester, L- (7CI,8CI)
- L-GLUTAMIC ACID DI-TERT-BUTYLESTER DIBEN ZENESULFIMIDE SALT
- H-Glu(OtBu)-OtBu
- 16874-06-9
- (S)-Di-tert-butyl 2-aminopentanedioate
- SCHEMBL18477
- NTUGPDFKMVHCCJ-VIFPVBQESA-N
- AKOS028109294
- 1,5-DI-TERT-BUTYL (2S)-2-AMINOPENTANEDIOATE
- L-Glutamic acid di tert-butyl ester
- l-glutamic acid di-t-butyl ester
- (S)-Di-tert-butyl2-aminopentanedioate
- L-Glu(OtBu)-OtBu
- EN300-6494429
- MFCD00038271
- L-Glutamic acid,1,5-bis(1,1-dimethylethyl)ester
- L-Glutamic acid, 1,5-bis(1,1-dimethylethyl) ester
- HY-20167
- L-Glutamic acid, bis(1,1-dimethylethyl) ester
- CS-B0053
- ditert-butyl (2S)-2-aminopentanedioate
- H-Glu(OBut)-OBut
- NS00051861
- CS-13529
- LGlu(OtBu)-OtBu
- (S)-Di-t-butyl 2-aminopentanedioate
- DA-53973
- Inchi： 1S/C13H25NO4/c1-12(2,3)17-10(15)8-7-9(14)11(16)18-13(4,5)6/h9H,7-8,14H2,1-6H3/t9-/m0/s1
- InChI Key： NTUGPDFKMVHCCJ-VIFPVBQESA-N
- SMILES： O(C([C@H](CCC(=O)OC(C)(C)C)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 259.17845
Monoisotopic Mass: 259.17835828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 8
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 78.6Å²

Experimental Properties

Melting Point: 139-141 °C (dec.)
PSA: 78.62

L-Glutamic acid,1,5-bis(1,1-dimethylethyl) ester Security Information

WGK Germany：3
Safety Instruction： 22-24/25

L-Glutamic acid,1,5-bis(1,1-dimethylethyl) ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L27510-100mg	L-Glutamic acid di-tert-butyl ester	16874-06-9		100mg	¥2402.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L27510-500mg	L-Glutamic acid di-tert-butyl ester	16874-06-9		500mg	¥7182.0	2021-09-09
eNovation Chemicals LLC	Y1193024-1g	L-Glutamic Acid Di-tert-butyl Ester	16874-06-9	95%	1g	$790	2024-07-19
ChemScence	CS-B0053-100mg	L-Glutamic acid, 1,5-bis(1,1-dimethylethyl) ester	16874-06-9		100mg	$148.0	2022-04-27
Enamine	EN300-6494429-0.05g	1,5-di-tert-butyl (2S)-2-aminopentanedioate	16874-06-9	95.0%	0.05g	$19.0	2025-03-15
Enamine	EN300-6494429-0.1g	1,5-di-tert-butyl (2S)-2-aminopentanedioate	16874-06-9	95.0%	0.1g	$19.0	2025-03-15
Enamine	EN300-6494429-0.25g	1,5-di-tert-butyl (2S)-2-aminopentanedioate	16874-06-9	95.0%	0.25g	$19.0	2025-03-15
Enamine	EN300-6494429-0.5g	1,5-di-tert-butyl (2S)-2-aminopentanedioate	16874-06-9	95.0%	0.5g	$20.0	2025-03-15
Enamine	EN300-6494429-1.0g	1,5-di-tert-butyl (2S)-2-aminopentanedioate	16874-06-9	95.0%	1.0g	$25.0	2025-03-15
Enamine	EN300-6494429-2.5g	1,5-di-tert-butyl (2S)-2-aminopentanedioate	16874-06-9	95.0%	2.5g	$26.0	2025-03-15